Cas no 900012-14-8 (N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900012-14-8
• MF: C₂₀H₁₇Cl₂N₃O
• MW: 386.274482488632
• CID: 5493921
• Update Time: 2025-07-11

N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C20H17Cl2N3O/c21-16-9-8-15(13-17(16)22)23-20(26)25-12-11-24-10-4-7-18(24)19(25)14-5-2-1-3-6-14/h1-10,13,19H,11-12H2,(H,23,26)
• InChI Key： LWDDJFUWEBYWIX-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(Cl)C(Cl)=C1)=O)C2C1=CC=CC=C1

Additional information on N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Professional Introduction to N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide and CAS No. 900012-14-8

N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide, identified by the CAS number 900012-14-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound's molecular architecture combines a pyrrolo[1,2-apyrazine] core with substituents that enhance its pharmacological properties, making it a promising candidate for further investigation.

The pyrrolo[1,2-apyrazine] scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. This scaffold has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The presence of the 3,4-dichlorophenyl group in N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide not only contributes to the compound's lipophilicity but also influences its electronic properties, thereby affecting its binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The compound N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide has been the subject of several studies aimed at elucidating its pharmacological profile. Preliminary research suggests that this molecule exhibits potent activity against certain enzymatic targets, making it a valuable tool for investigating potential therapeutic interventions. The combination of the pyrrolo[1,2-apyrazine] core with the 3,4-dichlorophenyl substituent appears to enhance its binding interactions with biological targets, leading to improved pharmacological efficacy.

The synthesis of N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps in the synthesis include cyclization reactions to form the pyrrolo[1,2-apyrazine] core followed by functionalization with the 3,4-dichlorophenyl and 1-phenyl groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency of these transformations. The use of these methodologies not only enhances the synthetic route but also allows for greater control over the stereochemistry of the final product.

The pharmacological evaluation of N-(3,4-dichlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide has revealed several interesting properties. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against specific enzymes implicated in various disease pathways. For instance, it has shown promise in inhibiting enzymes involved in inflammation and pain signaling pathways. Additionally， preliminary animal models have suggested that this molecule may have potential applications in treating conditions associated with these pathways.

The structural features of N-(3，4-dichlorophenyl strong >)-< strong > 1 - phen yl - 1 H , 2 H , 3 H , 4 H - p y r r o l o [ 1 , 2 - a p y r az ine ] - 2 - car box am ide strong > make it an attractive candidate for further development as a therapeutic agent. The presence of multiple functional groups provides numerous opportunities for derivatization， allowing researchers to fine-tune its pharmacological properties. By modifying various aspects of its molecular structure， scientists can optimize its potency， selectivity， and pharmacokinetic profile.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural framework suggests that it may also be useful in other fields such as agrochemicals and material science. For example， derivatives of this molecule could be explored as novel pesticides or as components in advanced materials with specific electronic properties.

In conclusion， N-(< strong > 3 , 4 - dich lor o ph en y l strong >)-< strong > 1 - phen yl - 1 H , 2 H , 3 H , 4 H - p y r r o l o [ 1 , 2 - a p y r az ine ] - 2 - car box am ide strong > (CAS No. < strong >900012- strong >14-8) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development。 As our understanding of biological systems continues to grow， compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.